Cas no 89112-61-8 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-)

• Product Name: Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-
• CAS No: 89112-61-8
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 611857
• PubChem ID: 136220750
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-
• 6-[2-amino-6-(2-methoxyphenyl)-1H-pyrimidin-4-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
• 89112-61-8
• DTXSID60751849
• 6-[2-Amino-6-(2-methoxyphenyl)pyrimidin-4(1H)-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one

• Inchi： 1S/C19H19N3O2/c1-11-8-12(2)18(23)14(9-11)16-10-15(21-19(20)22-16)13-6-4-5-7-17(13)24-3/h4-10,23H,1-3H3,(H2,20,21,22)
• InChI Key： SFSLUQOPIWFQGR-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1C1C=C(C2C=CC=CC=2OC)N=C(N)N=1

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3Ų